Cas no 1994439-96-1 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1994439-96-1
• MF: C₂₇H₂₃N₃O₄
• MW: 453.489226579666
• CID: 6606941
• PubChem ID: 165717603
• Update Time: 2025-05-24

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1994439-96-1
• EN300-650184
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C27H23N3O4/c31-26(32)14-25(18-15-28-30(16-18)19-8-2-1-3-9-19)29-27(33)34-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,15-16,24-25H,14,17H2,(H,29,33)(H,31,32)
• InChI Key： OWJCUEDEMRUBPC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C1C=NN(C2C=CC=CC=2)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 453.16885622g/mol
• Monoisotopic Mass: 453.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid

Comprehensive Analysis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1994439-96-1)

The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid, identified by its CAS No. 1994439-96-1, is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a phenylpyrazole moiety, and a propanoic acid tail, making it a versatile intermediate for drug discovery and bioconjugation. Researchers often seek this compound for its role in solid-phase peptide synthesis (SPPS), a technique widely used in developing therapeutic peptides and biologics.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid has surged due to advancements in peptide-based therapeutics. This compound is particularly valuable for introducing non-natural amino acids into peptide chains, enhancing stability and bioactivity. Its phenylpyrazole component also attracts attention for potential kinase inhibition, a hot topic in oncology and inflammation research. Users frequently search for "Fmoc-amino acid applications" or "pyrazole derivatives in drug design," reflecting its relevance in modern medicinal chemistry.

The synthesis and handling of CAS No. 1994439-96-1 require expertise in protective group chemistry. The Fmoc group is selectively removable under mild basic conditions, preserving other functional groups—a critical feature for multi-step organic synthesis. Analytical techniques like HPLC and mass spectrometry are essential for purity verification, as impurities can compromise downstream applications. Discussions on platforms like ResearchGate often highlight "Fmoc deprotection optimization" or "HPLC methods for amino acid analysis," underscoring the technical nuances associated with this compound.

From a commercial perspective, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid is supplied by specialty chemical vendors catering to pharmaceutical R&D and academic labs. Its pricing and availability are influenced by the complexity of its synthesis and the growing interest in peptide drugs. SEO trends reveal queries such as "buy Fmoc-protected pyrazole amino acid" or "CAS 1994439-96-1 suppliers," indicating targeted procurement needs. Storage recommendations typically advise protection from light and moisture to maintain stability.

Future research directions for this compound may explore its utility in targeted drug delivery systems or as a scaffold for small-molecule probes. The integration of machine learning in molecular design could further optimize its derivatives for specific biological targets. As the scientific community prioritizes sustainable chemistry, greener synthesis routes for Fmoc-amino acids may emerge, aligning with broader environmental goals. This compound exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical innovation.